Cas no 1159988-57-4 (5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1159988-57-4
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 6305705
• PubChem ID: 16790175
• Update Time: 2025-08-04

5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1870302
• AKOS000142862
• 1159988-57-4

• Inchi： 1S/C11H9FN2O3/c1-17-6-2-3-7(8(12)4-6)9-5-10(11(15)16)14-13-9/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： WXVUJLTUQYYRLR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(=O)O)NN=1)OC

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1159988-57-4)

The compound 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1159988-57-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have explored its role as a scaffold for designing novel inhibitors of cyclooxygenase-2 (COX-2) and other enzymes involved in disease progression.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective COX-2 inhibitors. Researchers synthesized a series of derivatives based on the 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid scaffold and evaluated their inhibitory activity against COX-2. The results demonstrated that certain modifications to the carboxylic acid moiety significantly enhanced selectivity and potency, with IC50 values in the nanomolar range. This finding opens new avenues for designing anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its anti-inflammatory potential, recent research has investigated the compound's role in cancer therapy. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid derivatives exhibit promising activity against various cancer cell lines, including breast and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in tumors. These findings suggest that the compound could serve as a valuable starting point for developing targeted cancer therapies.

The synthetic accessibility of 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving high yields and purity. This advancement is particularly important for facilitating large-scale production and further pharmacological evaluation of its derivatives.

Looking ahead, researchers are exploring the potential of 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Its versatile chemical structure allows for diverse modifications, making it a promising scaffold for drug discovery. However, further studies are needed to fully elucidate its pharmacokinetic properties and in vivo efficacy.

In conclusion, recent research on 5-(2-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1159988-57-4) has demonstrated its significant potential in medicinal chemistry. Its applications span anti-inflammatory and anticancer drug development, with ongoing investigations into other therapeutic possibilities. The compound's synthetic accessibility and structural versatility position it as a valuable tool for future drug discovery efforts in the chemical biology and pharmaceutical fields.